Cas no 369403-08-7 (1-{(tert-Butoxy)carbonylamino}-4-hydroxycyclohexane-1-carboxylic Acid)

• Product Name: 1-{(tert-Butoxy)carbonylamino}-4-hydroxycyclohexane-1-carboxylic Acid
• CAS No: 369403-08-7
• MF: C₁₂H₂₁NO₅
• MW: 259.298844099045
• MDL: MFCD02683153
• CID: 317798
• PubChem ID: 2734594
• Update Time: 2025-05-20

1-{(tert-Butoxy)carbonylamino}-4-hydroxycyclohexane-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]-4-hydroxy-
• 1-{[(TERT-BUTOXY)CARBONYL]AMINO}-4-HYDROXYCYCLOHEXANE-1-CARBOXYLIC ACID
• 4-hydroxy-1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexane-1-carboxylic acid
• N-Boc-A O-(4-Hydroxycyclohexyl)Carboxylic Acid
• N-BOC-AMINO-(4-HYDROXYCYCLOHEXYL)CARBOXYLIC ACID
• NULL
• 1-(Boc-amino)-4-hydroxycyclohexanecarboxylic acid
• FT-0682652
• 369403-08-7
• 1-((Tert-butoxycarbonyl)amino)-4-hydroxycyclohexanecarboxylic acid
• 1-((TERT-BUTOXYCARBONYL)AMINO)-4-HYDROXYCYCLOHEXANE-1-CARBOXYLIC ACID
• SCHEMBL17840419
• N-Boc-amino-(4-hydroxycyclohexyl)carboxylic acid, AldrichCPR
• 1-[(tert-butoxycarbonyl)amino]-4-hydroxycyclohexane-1-carboxylic acid
• EN300-316012
• AT31250
• J-502826
• MFCD02683153
• SS-4229
• CS-0317944
• DTXSID80370379
• AKOS015838196
• 1-{(tert-Butoxy)carbonylamino}-4-hydroxycyclohexane-1-carboxylic Acid

• MDL： MFCD02683153
• Inchi： 1S/C12H21NO5/c1-11(2,3)18-10(17)13-12(9(15)16)6-4-8(14)5-7-12/h8,14H,4-7H2,1-3H3,(H,13,17)(H,15,16)
• InChI Key： DRBVVUBYEBFRKS-UHFFFAOYSA-N
• SMILES： OC1CCC(C(=O)O)(CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 259.14200
• Monoisotopic Mass: 259.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 1.6
• Topological Polar Surface Area: 98.7

Experimental Properties

• Color/Form: White powder
• Density: 1.1623 (rough estimate)
• Boiling Point: 402.56°C (rough estimate)
• Flash Point: 220.4 °C
• Refractive Index: 1.4596 (estimate)
• PSA: 95.86000
• LogP: 1.66030
• Solubility: Not available

1-{(tert-Butoxy)carbonylamino}-4-hydroxycyclohexane-1-carboxylic Acid Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 37/39-26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• Storage Condition：Freezer (-20 ° C)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-{(tert-Butoxy)carbonylamino}-4-hydroxycyclohexane-1-carboxylic Acid

Introduction to 1-{(tert-Butoxy)carbonylamino}-4-hydroxycyclohexane-1-carboxylic Acid (CAS No. 369403-08-7)

1-{(tert-Butoxy)carbonylamino}-4-hydroxycyclohexane-1-carboxylic Acid, identified by its Chemical Abstracts Service (CAS) number 369403-08-7, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This molecule, featuring a cyclohexane backbone with both an amino and a hydroxyl functional group, is particularly valued for its utility as an intermediate in the synthesis of biologically active compounds. The presence of a tert-butoxy carbonyl (Boc) protecting group further enhances its appeal, as it provides stability under various reaction conditions while allowing for selective deprotection when desired.

The compound’s structure, characterized by a hydroxycyclohexane moiety, positions it as a versatile building block for the construction of more complex molecules. The hydroxyl group, located at the 4-position of the cyclohexane ring, can participate in various chemical transformations, including esterification, etherification, and oxidation reactions, making it a valuable precursor in synthetic organic chemistry. Additionally, the amino group at the 1-position can be further functionalized through amidation or other reactions, enabling the creation of peptidomimetics or other pharmacologically relevant structures.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from cyclohexane derivatives due to their favorable pharmacokinetic properties and reduced toxicity compared to some traditional drug scaffolds. The compound 1-{(tert-Butoxy)carbonylamino}-4-hydroxycyclohexane-1-carboxylic Acid has emerged as a key intermediate in several research projects aimed at identifying new drugs for treating a variety of diseases. Its structural features make it particularly suitable for applications in medicinal chemistry, where precise control over molecular architecture is essential for optimizing biological activity.

One of the most compelling aspects of this compound is its role in the synthesis of protease inhibitors, which are critical for treating conditions such as HIV/AIDS and cancer. Proteases are enzymes that play a crucial role in many biological processes, and inhibiting their activity can lead to therapeutic benefits. The Boc-protected amino group in 1-{(tert-Butoxy)carbonylamino}-4-hydroxycyclohexane-1-carboxylic Acid allows researchers to incorporate this moiety into larger molecules designed to interact with specific protease targets. This has led to the discovery of several promising lead compounds that are currently undergoing further investigation in preclinical studies.

Another area where this compound has shown promise is in the development of neuroprotective agents. Neurodegenerative diseases such as Alzheimer’s and Parkinson’s are characterized by the accumulation of misfolded proteins, which can be targeted by small-molecule inhibitors. The unique structural features of 1-{(tert-Butoxy)carbonylamino}-4-hydroxycyclohexane-1-carboxylic Acid, including its rigid cyclohexane ring and functionalizable groups, make it an ideal candidate for designing molecules that can disrupt protein aggregation and protect neuronal cells. Preliminary studies have suggested that derivatives of this compound may have significant therapeutic potential in treating these debilitating conditions.

The synthesis of 1-{(tert-Butoxy)carbonylamino}-4-hydroxycyclohexane-1-carboxylic Acid itself is an interesting challenge that has been addressed by several research groups. Common synthetic routes involve the reaction of cyclohexanone with ammonia or amine derivatives followed by protection of the amino group with a Boc reagent. Recent advances in catalytic methods have also enabled more efficient and scalable production processes, reducing costs and improving yields. These developments have made it easier for pharmaceutical companies to access this important intermediate on demand.

In conclusion, 1-{(tert-Butoxy)carbonylamino}-4-hydroxycyclohexane-1-carboxylic Acid (CAS No. 369403-08-7) is a highly valuable compound with numerous applications in drug discovery and development. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to design novel therapeutics. As research continues to uncover new biological targets and synthetic strategies, this compound is likely to remain at the forefront of pharmaceutical innovation for years to come.